Cas no 860625-79-2 (Benzofuran-7-ylboronic acid)

Benzofuran-7-ylboronic acid Properties

Names and Identifiers

• Benzofuran-7-ylboronic acid
• 1-benzofuran-7-ylboronic acid
• B-4-benzofuranylBoronic acid
• Boronic acid, 4-benzofuranyl- (9CI)
• Boronic acid, 4-benzofuranyl- (9CI)
• Benzofuran-7-boronic acid
• benzofuran-4-ylboronic acid
• Boronic acid, B-4-benzofuranyl-
• +Expand

• InChIKey： SOFDEPODHUDWQF-UHFFFAOYSA-N
• Inchi： 1S/C8H7BO3/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-5,10-11H
• SMILES： B(C1C=CC=C2OC=CC=12)(O)O

Computed Properties

• Exact Mass: 162.049
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.049
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.11260
• PSA: 53.60000
• Boiling Point: 340.4±34.0 °C(Predicted)
• pka: 8.18±0.30(Predicted)
• Density: 1.31±0.1 g/cm3(Predicted)